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Compound of Interest

Compound Name: cellTracker violet BMQC

Cat. No.: B1261820

For researchers, scientists, and drug development professionals, the safe and effective
handling of laboratory reagents is paramount. This guide provides essential, immediate safety
and logistical information for the use of CellTracker Violet BMQC, a fluorescent dye used for
monitoring cell movement and location. Adherence to these protocols is crucial for ensuring
personal safety and the integrity of your experimental results.

Personal Protective Equipment (PPE)

When handling CellTracker Violet BMQC in its lyophilized powder form and as a solution in
dimethyl sulfoxide (DMSO), appropriate personal protective equipment is mandatory to
minimize exposure.[1][2]
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Operational Plan: From Receipt to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and use of
CellTracker Violet BMQC.

1. Receiving and Storage:

e Upon receipt, inspect the vial for any damage.

» Store the lyophilized product at < -20°C, desiccated, and protected from light.[6]
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. Preparation of Stock Solution:

Before opening, allow the vial of CellTracker Violet BMQC to warm to room temperature to
prevent moisture condensation.[1]

Work in a well-ventilated area or a chemical fume hood.
Add anhydrous DMSO to the lyophilized product to create a 10 mM stock solution.[1]

Caution: Handle the DMSO dye solution with care, as DMSO is known to facilitate the entry
of organic molecules into tissues.[1][2]

Store the stock solution at -20°C, protected from light.
. Preparation of Working Solution:

Dilute the 10 mM stock solution in serum-free medium to a final working concentration. The
optimal concentration can vary depending on the application, typically ranging from 0.5-25

uM.[1][2]

It is recommended to test a range of concentrations to determine the best performance for
your specific cell type and experimental conditions.[1][2]

Warm the final working solution to 37°C before adding it to the cells.[1]

Important: Avoid using amine- and thiol-containing buffers with this reagent.[1][2]
. Staining Protocol:

For Adherent Cells:

Remove the culture medium from the cells.

[e]

o

Gently add the pre-warmed CellTracker working solution.

[¢]

Incubate for 15-45 minutes under appropriate growth conditions for your cell type.[1][2]

[¢]

Remove the working solution and replace it with fresh, pre-warmed culture medium.[1][2]
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e For Suspension Cells:

o

Harvest the cells by centrifugation and remove the supernatant.

[¢]

Gently resuspend the cells in the pre-warmed CellTracker working solution.

[¢]

Incubate for 15-45 minutes under appropriate growth conditions.[1][2]

[e]

Centrifuge the cells to remove the working solution.

o

Resuspend the labeled cells in fresh, pre-warmed culture medium.[1]
5. Imaging:

e Image the stained cells using the appropriate excitation and emission filters for CellTracker
Violet BMQC.[1][2]

Disposal Plan

Proper disposal of chemical waste is critical for laboratory safety and environmental
compliance.

o Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, and gloves, in
a dedicated and clearly labeled hazardous waste container.

e Liquid Waste: Collect all unused reagent, stock solution, and working solutions in a labeled,
leak-proof hazardous waste container. AqQueous waste from cell culture plates and tubes
containing the dye should also be collected for hazardous waste disposal.

e Regulations: Dispose of all waste in compliance with all pertaining local, state, and federal
regulations.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of CellTracker Violet BMQC.
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Property Value Source
Molecular Weight 334.2 g/mol [1112]

Excitation Maximum ~415 nm [11121[7]
Emission Maximum ~516 nm [11121[7]

Recommended Stock Solution ]
10 mM in anhydrous DMSO

[1]

Concentration

Recommended Working 0.5-25 M in serum-free (]
Concentration medium

Incubation Time 15-45 minutes [1112]
Fluorescence Retention At least 72 hours [1107]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and use of

CellTracker Violet BMQC.
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Workflow for handling CellTracker Violet BMQC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1261820?utm_src=pdf-custom-synthesis
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_PEG5_Acid.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://wp.stolaf.edu/chemical-hygiene/personal-protective-equipment-ppe-personal-apparel-and-hygiene/
https://wp.stolaf.edu/chemical-hygiene/personal-protective-equipment-ppe-personal-apparel-and-hygiene/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/celltracker_fluorescent_probes_qrc.pdf
https://www.fishersci.com/shop/products/molecular-probes-celltracker-green-cmfda-dye-2/C2110
https://www.fishersci.com/shop/products/molecular-probes-celltracker-green-cmfda-dye-2/C2110
https://www.benchchem.com/product/b1261820#personal-protective-equipment-for-handling-celltracker-violet-bmqc
https://www.benchchem.com/product/b1261820#personal-protective-equipment-for-handling-celltracker-violet-bmqc
https://www.benchchem.com/product/b1261820#personal-protective-equipment-for-handling-celltracker-violet-bmqc
https://www.benchchem.com/product/b1261820#personal-protective-equipment-for-handling-celltracker-violet-bmqc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

